α-(Hydroxymethyl)benzeneacetic Acid
α-(Hydroxymethyl)benzeneacetic Acid
Tropic acid is a 3-hydroxy monocarboxylic acid that is propionic acid in which one of the hydrogens at position 2 is substituted by a phenyl group, and one of the methyl hydrogens is substituted by a hydroxy group. It has a role as a human xenobiotic metabolite. It derives from a propionic acid and a hydratropic acid. It is a conjugate acid of a tropate.
Tropate, also known as (+-)-tropic acid or (+-)-tropate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Tropate exists in all eukaryotes, ranging from yeast to humans. Tropate participates in a number of enzymatic reactions. In particular, tropate can be biosynthesized from hydratropic acid and propionic acid. Tropate can also be converted into tropan-3alpha-yl 3-hydroxy-2-phenylpropanoate.
Tropate, also known as (+-)-tropic acid or (+-)-tropate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Tropate exists in all eukaryotes, ranging from yeast to humans. Tropate participates in a number of enzymatic reactions. In particular, tropate can be biosynthesized from hydratropic acid and propionic acid. Tropate can also be converted into tropan-3alpha-yl 3-hydroxy-2-phenylpropanoate.
Brand Name:
Vulcanchem
CAS No.:
552-63-6
VCID:
VC0127719
InChI:
InChI=1S/C9H10O3/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)
SMILES:
C1=CC=C(C=C1)C(CO)C(=O)O
Molecular Formula:
C₉H₁₀O₃
Molecular Weight:
166.17 g/mol
α-(Hydroxymethyl)benzeneacetic Acid
CAS No.: 552-63-6
Reference Standards
VCID: VC0127719
Molecular Formula: C₉H₁₀O₃
Molecular Weight: 166.17 g/mol
| CAS No. | 552-63-6 |
|---|---|
| Product Name | α-(Hydroxymethyl)benzeneacetic Acid |
| Molecular Formula | C₉H₁₀O₃ |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | 3-hydroxy-2-phenylpropanoic acid |
| Standard InChI | InChI=1S/C9H10O3/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12) |
| Standard InChIKey | JACRWUWPXAESPB-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C(CO)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(CO)C(=O)O |
| Description | Tropic acid is a 3-hydroxy monocarboxylic acid that is propionic acid in which one of the hydrogens at position 2 is substituted by a phenyl group, and one of the methyl hydrogens is substituted by a hydroxy group. It has a role as a human xenobiotic metabolite. It derives from a propionic acid and a hydratropic acid. It is a conjugate acid of a tropate. Tropate, also known as (+-)-tropic acid or (+-)-tropate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Tropate exists in all eukaryotes, ranging from yeast to humans. Tropate participates in a number of enzymatic reactions. In particular, tropate can be biosynthesized from hydratropic acid and propionic acid. Tropate can also be converted into tropan-3alpha-yl 3-hydroxy-2-phenylpropanoate. |
| Synonyms | USP Ipratropium Bromide Related Compound C; Ipratropium EP Impurity C, (±)-α-(Hydroxymethyl)-Benzeneacetic Acid; (±)-Tropic Acid; (±)-2-Phenyl-3-hydroxypropionic Acid; (±)-3-Hydroxy-2-phenylpropionic Acid; (±)-Tropic Acid; 2-Phenyl-3-hydroxypropanoic |
| PubChem Compound | 10726 |
| Last Modified | Nov 11 2021 |
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